Cas no 72393-13-6 (4,5,6-Metheno-4H-cyclopentoxazole,2-ethoxy-3a,5,6,6a-tetrahydro- (9CI))

• Product Name: 4,5,6-Metheno-4H-cyclopentoxazole,2-ethoxy-3a,5,6,6a-tetrahydro- (9CI)
• CAS No: 72393-13-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 549528
• PubChem ID: 433808
• Update Time: 2025-04-19

4,5,6-Metheno-4H-cyclopentoxazole,2-ethoxy-3a,5,6,6a-tetrahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,5,6-Metheno-4H-cyclopentoxazole,2-ethoxy-3a,5,6,6a-tetrahydro- (9CI)
• 2-ethoxy-(3ar,5bc)-3a,4,4a,5,5a,5b-hexahydro-4,5-cyclo-cyclopropa[3,4]cyclopenta[1,2-d]oxazole
• NSC338291
• NSC-338291
• 72393-13-6
• DTXSID80330953

• Inchi： 1S/C9H11NO2/c1-2-11-9-10-7-5-3-4(5)6(3)8(7)12-9/h3-8H,2H2,1H3
• InChI Key： TUFJIVUHTYZSOC-UHFFFAOYSA-N
• SMILES： O1C(=NC2C1C1C3C2C31)OCC

Computed Properties

• Exact Mass: 165.079
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.8Ų

Experimental Properties

• Density: 2.06
• Boiling Point: 217.8°C at 760 mmHg
• Flash Point: 72.7°C
• Refractive Index: 1.978

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines